
Prometon Degradation in Soil and Water: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Prometon

Cat. No.: B051717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Prometon, a non-selective, pre- and post-emergent herbicide, is widely utilized for the control

of annual and perennial broadleaf weeds and grasses in non-crop areas.[1] Its persistence in

the environment is a subject of considerable interest due to its potential for off-site transport

and contamination of water resources.[2][3] This technical guide provides an in-depth overview

of the degradation pathways of prometon in both soil and aquatic environments, summarizes

quantitative data on its persistence, and details experimental protocols for its study.

Prometon Degradation Pathways
The environmental fate of prometon is governed by a combination of microbial, photochemical,

and chemical degradation processes. The relative importance of each pathway is highly

dependent on the environmental matrix (soil or water) and specific conditions such as pH,

temperature, and microbial activity.

Degradation in Soil
In the soil environment, the primary mechanism for prometon dissipation is microbial

degradation.[4][5] Several soil bacteria and fungi have been reported to break down prometon,

although it is generally considered to be a persistent herbicide in soil.[4] The degradation

process in soil involves two main transformations:
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Dealkylation: The removal of one or both of the isopropyl groups attached to the amino

groups of the triazine ring. This leads to the formation of metabolites such as 2-amino-4-

(isopropylamino)-6-methoxy-s-triazine (GS-14626) and 2,4-diamino-6-methoxy-s-triazine

(GS-12853).[6]

Hydroxylation: The replacement of the methoxy group with a hydroxyl group, resulting in the

formation of hydroxy-prometon (4,6-bis(isopropylamino)-1,3,5-triazin-2-ol or GS-11526).[6]

Photodegradation can also contribute to the breakdown of prometon on the soil surface. The

photodegradation half-life of prometon on soil has been reported to be approximately 46.8

days.[4]

Degradation in Water
Prometon is relatively stable to photodegradation in water.[4] However, chemical hydrolysis

can occur, particularly under acidic or alkaline conditions, especially with increased

temperature.[4] In neutral aqueous media at 20°C, prometon is stable to hydrolysis.[4]

The primary degradation products identified in water are similar to those in soil and include

deisopropylprometon and hydroxyprometon.[7]

Quantitative Degradation Data
The persistence of prometon in the environment is often quantified by its half-life (DT50),

which is the time required for 50% of the initial concentration to dissipate.
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Parameter Soil Water Reference(s)

Aerobic Half-life

(DT50)
462 to 932 days Not readily available [6]

Anaerobic Half-life

(DT50)
557 days Not readily available [6]

Field Half-life (DT50) >459 to 1,123 days Not readily available [6]

Photodegradation

Half-life

46.8 days (on soil

surface)
Stable [4]

Hydrolysis Half-life Not a primary pathway
>200 days (neutral

pH, 20°C)
[6]

Experimental Protocols
Standardized methods are crucial for accurately assessing the degradation of prometon in

environmental matrices. The following protocols are based on internationally recognized

guidelines.

Aerobic Soil Metabolism Study (Adapted from OECD
Guideline 307)
This study aims to determine the rate and pathway of prometon degradation in soil under

aerobic conditions.

Soil Selection and Preparation:

Select a representative agricultural soil (e.g., sandy loam).

Sieve the soil to <2 mm and precondition it at room temperature for 7-14 days, maintaining

a moisture content of 40-60% of its maximum water holding capacity.

Test Substance Application:

Prepare a stock solution of radiolabeled (e.g., ¹⁴C) prometon.
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Apply the prometon solution to the soil samples to achieve the desired concentration,

typically corresponding to the maximum recommended application rate.

Incubation:

Place the treated soil samples in incubation vessels (e.g., biometer flasks) that allow for

the trapping of evolved CO₂.

Incubate the samples in the dark at a constant temperature (e.g., 20 ± 2°C) for up to 120

days.

Maintain soil moisture throughout the incubation period.

Sampling and Analysis:

At predetermined time intervals, sacrifice replicate samples.

Extract the soil samples with appropriate solvents (e.g., acetonitrile, methanol).

Analyze the extracts for prometon and its degradation products using techniques such as

High-Performance Liquid Chromatography (HPLC) with radiometric detection and/or

Liquid Chromatography-Mass Spectrometry (LC-MS).

Quantify the evolved ¹⁴CO₂ to determine the extent of mineralization.

Aqueous Photodegradation Study (General Protocol)
This protocol outlines a method to assess the photodegradation of prometon in water.

Solution Preparation:

Prepare a sterile, buffered aqueous solution (e.g., pH 7) of prometon. The use of a

photosensitizer like acetone may be included to simulate indirect photolysis.

Irradiation:

Place the prometon solution in a temperature-controlled photoreactor equipped with a

light source that simulates natural sunlight (e.g., a xenon arc lamp).
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Irradiate the samples for a defined period, with control samples kept in the dark to account

for any non-photolytic degradation.

Sampling and Analysis:

At various time points, withdraw aliquots of the solution from both the irradiated and dark

control samples.

Analyze the samples for the concentration of prometon using a suitable analytical

method, such as HPLC with UV detection or LC-MS.

Data Analysis:

Calculate the photodegradation rate constant and half-life.

If using a radiolabeled compound, identify and quantify any major photoproducts.
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Caption: Microbial degradation pathways of prometon in soil.

Experimental Workflow for Soil Metabolism Study
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Caption: Workflow for a prometon aerobic soil metabolism study.
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Prometon Degradation in Water
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Caption: Primary degradation pathways of prometon in water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b051717?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

